Cas no 20294-52-4 (4-Methyl-2,5-dinitrophenol)

• Product Name: 4-Methyl-2,5-dinitrophenol
• CAS No: 20294-52-4
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• MDL: MFCD18381201
• CID: 1032274
• PubChem ID: 13765585
• Update Time: 2025-05-21

4-Methyl-2,5-dinitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2,5-dinitrophenol
• 2,5-Dinitro-4-Methylphenol
• 2,5-dinitro-4-hydroxytoluene
• 2.5-Dinitro-4-oxy-toluol
• 2.5-dinitro-p-cresol
• 2.5-Dinitro-p-kresol
• AGN-PC-00NW5R
• AK122894
• KB-242672
• Phenol, 4-methyl-2,5-dinitro-
• QC-3168
• RW3772
• 2,5-Dinitro-p-cresol
• 20294-52-4
• CS-0336541
• AKOS016012060
• DB-340346
• DTXSID50548861
• SCHEMBL11547714

• MDL： MFCD18381201
• Inchi： 1S/C7H6N2O5/c1-4-2-6(9(13)14)7(10)3-5(4)8(11)12/h2-3,10H,1H3
• InChI Key： KBKKXHQMXZFCLI-UHFFFAOYSA-N
• SMILES： OC1=CC(=C(C)C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.02767130g/mol
• Monoisotopic Mass: 198.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.550±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 112-113 ºC
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),

Additional information on 4-Methyl-2,5-dinitrophenol

4-Methyl-2,5-Dinitrophenol: A Comprehensive Overview

4-Methyl-2,5-Dinitrophenol (commonly referred to as DMP or CAS 20294-52-4) is a highly reactive aromatic compound with significant applications in various industrial and chemical processes. This compound is characterized by its strong electron-withdrawing groups, which influence its chemical reactivity and physical properties. Recent studies have highlighted its potential in advanced materials synthesis and as an intermediate in pharmaceutical development.

The molecular structure of 4-Methyl-2,5-Dinitrophenol consists of a phenol ring substituted with two nitro groups at the 2 and 5 positions and a methyl group at the 4 position. This arrangement creates a highly polar molecule with unique electronic properties. Researchers have explored its role in enhancing the stability of certain polymers and its ability to act as a catalyst in specific organic reactions.

One of the most notable advancements in the study of CAS 20294-52-4 involves its application in green chemistry. Scientists have discovered that it can be used as an efficient oxidizing agent in environmentally friendly processes, reducing the reliance on hazardous chemicals. This has opened new avenues for its use in sustainable industrial practices.

Recent toxicological studies have also provided deeper insights into the safety profile of 4-Methyl-2,5-Dinitrophenol. While it exhibits high potency in certain biological systems, researchers have identified specific conditions under which its effects can be minimized. These findings are crucial for regulating its use in industrial settings and ensuring compliance with safety standards.

The synthesis of CAS 20294-52-4 has been optimized through innovative methodologies that enhance yield and reduce production costs. Modern techniques such as microwave-assisted synthesis and continuous flow reactors have been employed to streamline its manufacturing process. These advancements not only improve efficiency but also contribute to a more sustainable production cycle.

In terms of environmental impact, 4-Methyl-2,5-Dinitrophenol has been shown to degrade under specific conditions, reducing its persistence in natural systems. However, further research is required to fully understand its long-term ecological effects and develop strategies for safe disposal.

Overall, CAS 20294-52-4 remains a pivotal compound in contemporary chemical research and industry. Its versatility and potential for innovation continue to make it a subject of interest for scientists worldwide.